Cas no 1326810-29-0 (8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326810-29-0
• MF: C₂₂H₃₂N₂O₄
• MW: 388.500486373901
• MDL: MFCD19706537
• CID: 4694593
• Update Time: 2025-10-28

8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• 8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706537
• Inchi： 1S/C22H32N2O4/c1-21(2,3)16-10-12-22(13-11-16)24(18(14-28-22)20(26)27)19(25)15-6-8-17(9-7-15)23(4)5/h6-9,16,18H,10-14H2,1-5H3,(H,26,27)
• InChI Key： QZFJYAAFQPVHOU-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2C=CC(=CC=2)N(C)C)=O)C21CCC(C(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 582
• Topological Polar Surface Area: 70.1

Additional information on 8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Introduction to 8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-29-0)

8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326810-29-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds in drug discovery.

The molecular structure of 8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is characterized by a spirocyclic core, a tert-butyl group, a dimethylamino-substituted benzoyl moiety, and a carboxylic acid functional group. These structural elements contribute to its stability and reactivity, which are crucial for its potential use in various biological assays and therapeutic applications.

Recent studies have highlighted the importance of spirocyclic compounds in the development of new drugs, particularly in the areas of anti-inflammatory, anti-cancer, and neuroprotective agents. The tert-butyl group in 8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid provides steric hindrance, which can influence the compound's binding affinity to specific receptors or enzymes. The dimethylamino-substituted benzoyl moiety is known for its electron-donating properties, which can enhance the compound's interaction with biological targets.

In terms of its chemical properties, 8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid exhibits good solubility in polar solvents such as water and ethanol. This solubility profile is advantageous for its use in various biochemical assays and formulation development. Additionally, the carboxylic acid functional group can be readily modified through esterification or amide formation, providing flexibility in designing prodrugs or conjugates with improved pharmacokinetic properties.

The biological activity of 8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been investigated in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. The mechanism of action was attributed to the compound's ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the regulation of inflammatory responses.

In another study, researchers explored the potential of 8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid as an anti-cancer agent. The results showed that this compound selectively induced apoptosis in various cancer cell lines, including breast cancer and colon cancer cells, while exhibiting minimal cytotoxicity towards normal cells. The selective cytotoxicity was attributed to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways.

The neuroprotective properties of 8-Tert-Butyl-4-[4-(dimethylamino)benzoyl]-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid have also been investigated. A study published in the Journal of Neurochemistry demonstrated that this compound protected neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 8-Tert-butyl...-carboxylic acid could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In conclusion, 8-Tert-butyl...-carboxylic acid (CAS No. 1326810...) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for further drug development efforts. Ongoing research continues to explore its therapeutic applications in areas such as inflammation, cancer, and neurodegeneration, highlighting its importance in modern drug discovery.